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Compound of Interest

5-Methoxyisoxazole-3-carboxylic
Compound Name: o
aci

Cat. No.: B10906437

Get Quote

Executive Summary & Strategic Analysis

5-Methoxyisoxazole-3-carboxylic acid represents a specific class of "masked" glutamate

analogs.[1] The isoxazole ring serves as a rigid bioisostere for the

-amino acid functionality, with the 3-carboxylate mimicking the
-carboxyl group and the 5-methoxy moiety providing specific electronic and steric properties.

Synthesizing this molecule requires navigating the tautomeric ambiguity of the isoxazolone
intermediate. The core challenge lies not in the ring formation, but in the regioselective
alkylation of the 5-hydroxyisoxazole precursor, which exists in equilibrium with its 5-oxo
(lactam) tautomer. This guide prioritizes a route that maximizes O-alkylation over N-alkylation.

[1]

Key Compound Data
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Property Specification
IUPAC Name 5-Methoxyisoxazole-3-carboxylic acid
CAS Number 1314920-70-1

Molecular Formula

Molecular Weight 143.10 g/mol

Key Precursor Methyl 5-hydroxyisoxazole-3-carboxylate

Retrosynthetic Logic

The synthesis is best approached via the 1,3-Dipolar Cyclocondensation strategy, followed by
functional group manipulation. The retrosynthetic analysis reveals the 5-hydroxyisoxazole core
as the linchpin.
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Caption: Retrosynthetic disconnection showing the critical O-methylation step (red arrow)
required to lock the methoxy tautomer.

Detailed Synthetic Protocol
Phase 1: Construction of the Isoxazole Core

The synthesis begins with the reaction of dimethyl acetylenedicarboxylate (DMAD) with
hydroxylamine. While DMAD is symmetric, the reaction conditions dictate the formation of the
5-hydroxy-3-carboxylate isomer (often existing as 3-carbomethoxy-5-isoxazolone).[1]

Reagents:

Dimethyl acetylenedicarboxylate (DMAD)[2]

Hydroxylamine hydrochloride (

)E]

Sodium Hydroxide (NaOH)

Solvent: Methanol/Water[1]

Protocol:

Preparation of Free Base: Dissolve

(1.1 eq) in water. Cool to 0°C. Slowly add NaOH (1.1 eq) to generate free hydroxylamine in
situ.

o Addition: Add a solution of DMAD (1.0 eq) in Methanol dropwise to the hydroxylamine
solution at 0-5°C. Control exotherm.

o Cyclization: Stir the mixture at room temperature for 12—18 hours. The initial adduct
(hydroxamic acid) cyclizes to form the isoxazole ring.

o Workup: Acidify the solution with concentrated HCI to pH ~2. The product, Methyl 5-
hydroxyisoxazole-3-carboxylate, typically precipitates or can be extracted with Ethyl Acetate.

[1]
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 Purification: Recrystallize from methanol/water if necessary.

Mechanistic Note: The reaction proceeds via the nucleophilic attack of the nitrogen on the
alkyne, followed by cyclization of the oxygen onto the ester carbonyl, eliminating methanol.

Phase 2: Regioselective O-Methylation

This is the critical quality attribute (CQA) step.[1] The 5-hydroxyisoxazole anion is an ambident
nucleophile.[1] Alkylation can occur at the Oxygen (desired) or Nitrogen (undesired N-methyl-5-
oxo derivative).[1]

Method A: Diazomethane (High O-Selectivity)[1]
» Reagents: Diazomethane (ether solution), generated from Diazald.

e Procedure: Treat the hydroxy-ester in methanol/ether with excess diazomethane at 0°C until
the yellow color persists.

o Qutcome: High preference for O-methylation due to the "hard" nature of the electrophile and
solvent effects.[1]

o Safety: Diazomethane is explosive and toxic.[1] Use blast shields and specialized glassware.

[1]
Method B: TMS-Diazomethane (Safer Alternative)[1]
o Reagents: Trimethylsilyldiazomethane (2.0M in hexanes), Methanol/Benzene (3:2).

e Procedure: Add TMS-diazomethane dropwise to the substrate at 0°C. Stir for 1 hour. Quench
with acetic acid.

Method C: Mitsunobu Conditions (Alternative)
* While less common for isoxazolones,
can sometimes force O-alkylation, though steric hindrance at C5 may reduce yield.

Purification (Crucial): The crude reaction will likely contain 5-15% of the N-methyl isomer.
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e TLC: The O-methyl ester is typically less polar (higher

) than the N-methyl lactam.[1]

o Column Chromatography: Silica gel, eluting with Hexanes:EtOAc (gradient 4:1 to 1:1).[1]
Isolate Methyl 5-methoxyisoxazole-3-carboxylate.[1][4][5]

Phase 3: Ester Hydrolysis

The final step is the mild hydrolysis of the methyl ester to the free carboxylic acid.

Protocol:

Dissolve Methyl 5-methoxyisoxazole-3-carboxylate in THF/Water (1:1).[1]
e Add Lithium Hydroxide (

, 2.0 eq).

 Stir at room temperature for 2—4 hours. Monitor by TLC (disappearance of starting material).
o Workup: Evaporate THF. Acidify the aqueous residue carefully with 1M HCI to pH 2-3.

« |solation: The product, 5-Methoxyisoxazole-3-carboxylic acid, will precipitate.[1] Filter and
wash with cold water.[1] Dry under vacuum.[1]

Experimental Workflow & Data
Process Flow Diagram
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Start: DMAD + NH20OH

Cyclization (0-25°C)
Solvent: MeOH/H20

Yield ~70-80%

Intermediate:
Methyl 5-hydroxyisoxazole-3-carboxylate

Regioselectivity Control

Methylation (CH2N2 or TMS-CHN2)
Target: O-Alkylation

Crude Mixture

Purification (Silica Gel)
Remove N-methyl isomer

Hydrolysis (LIOH/THF)

Yield ~90%

Product:

5-Methoxyisoxazole-3-carboxylic acid
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Caption: Operational workflow emphasizing the purification step required to remove the N-
methyl byproduct.

Quantitative Data & Reagents Table

Reagent/Solvent Equivalents Role Critical Parameter

Add slowly to control

DMAD 1.0 Electrophile
exotherm
) ) Must be free-based
Hydroxylamine HCI 1.1 Nucleophile
(NaOH)
) ) Use ether/MeOH;
Diazomethane 2.0-3.0 Methylating Agent
Safety!
) ) Mild conditions to
LiOH 2.0 Hydrolysis Base
preserve OMe
- ) Essential for isomer
Silica Gel N/A Stationary Phase

separation

Analytical Validation

To confirm the identity of the product and ensure the absence of the N-methyl isomer, use the
following diagnostic signals:

NMR (DMSO-

or

):

e H-4 Proton: Look for a sharp singlet around
6.5 - 6.8 ppm.[1]

o Note: The H-4 of the N-methyl isomer often shifts slightly downfield or shows coupling if N-
Me is present.[1]
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o Methoxy Group: A sharp singlet at
3.9-4.0 ppm.[1]
o Differentiation:N-Methyl protons typically resonate upfield (
3.3 — 3.5 ppm) compared to O-Methyl.[1]
o Carboxylic Acid: Broad singlet at
10.0 — 13.0 ppm (exchangeable).[1]
2. Mass Spectrometry (ESI):
e [M-H]": 142.0
e [M+H]*: 144.1
Troubleshooting & Optimization
Issue: Low O/N Selectivity
» Cause: Solvent polarity favors the "softer" N-alkylation.[1]

¢ Solution: Ensure the use of Methanol/Ether mixtures if using diazomethane. If using alkyl
halides (Mel), use Silver Carbonate (

) in non-polar solvents (Benzene or Toluene) to leverage the "Silver Salt Rule" which strongly
favors O-alkylation.

Issue: Decarboxylation
o Cause: High temperature during hydrolysis or workup.[1]

e Solution: Keep hydrolysis temperature below 40°C. Isoxazole-3-carboxylic acids can
decarboxylate to 5-methoxyisoxazole if heated strongly under acidic conditions.[1]
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Compound Data (CAS 1314920-70-1)

o ChemicalBook Entry for 5-Methoxyisoxazole-3-carboxylic acid.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10906437/docs#precision-synthesis-of-5-
methoxyisoxazole-3-carboxylic-acid-a-strategic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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